Cas no 2228333-17-1 (methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2228333-17-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6282454
• PubChem ID: 165844473
• Update Time: 2025-07-18

methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1741328
• 2228333-17-1

• Inchi： 1S/C13H16N2O2/c1-8-10(12(16)17-4)11(9(2)15(8)3)13(7-14)5-6-13/h5-6H2,1-4H3
• InChI Key： GXEPKBCAFNSKOM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1C1(C#N)CC1)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Additional information on methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(1-Cyanocyclopropyl)-1,2,5-Trimethyl-1H-Pyrrole-3-Carboxylate (CAS No. 2228333-17-1): A Comprehensive Overview

Methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2228333-17-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrroles, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The pyrrole ring is a fundamental building block in many natural products and synthetic compounds, contributing to their biological activity and chemical stability. The presence of the cyanocyclopropyl group and multiple methyl substituents in the structure of methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate imparts unique properties that make it an interesting candidate for further research and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate exhibits potent anti-inflammatory properties. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising lead for the development of new anti-inflammatory drugs.

Another area of interest is its potential as an antiviral agent. Preliminary studies have shown that methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for the development of antiviral therapies that could complement existing treatments.

In addition to its biological activities, the chemical synthesis of methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has been extensively studied. A recent paper in Organic Letters described an efficient and scalable synthesis route that involves the cyclization of a suitable precursor followed by functional group manipulation. This synthetic approach not only simplifies the production process but also enhances the purity and yield of the final product.

The pharmacokinetic properties of methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. The compound's ability to cross biological membranes efficiently and its low toxicity profile further support its suitability for drug development.

Furthermore, computational methods have been employed to predict the molecular interactions of methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate with various biological targets. Molecular docking studies have revealed that the compound can bind to key enzymes involved in inflammatory pathways and viral replication processes. These findings provide valuable insights into the mechanism of action and help guide further optimization efforts.

In conclusion, methyl 4-(1-cyanocyclopropyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2228333-17-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of pyrrole-based molecules and their therapeutic potential.